Cas no 1806950-29-7 (Methyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-acetate)

• Product Name: Methyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-acetate
• CAS No: 1806950-29-7
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4875934
• Update Time: 2025-11-01

Methyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-acetate

• Inchi： 1S/C10H8F2N2O3/c1-17-8(16)3-6-5(4-13)2-7(15)9(14-6)10(11)12/h2,10,15H,3H2,1H3
• InChI Key： QOEZHONKFASBAQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C#N)C(CC(=O)OC)=N1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 0.7
• Topological Polar Surface Area: 83.2

Additional information on Methyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-acetate

Research Briefing on Methyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS: 1806950-29-7)

Methyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS: 1806950-29-7) is a pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features including a cyano group, difluoromethyl group, and hydroxyl group, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the most significant findings in recent research involves the use of Methyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-acetate as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural flexibility of this compound allows for the introduction of various pharmacophores that can enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against several tyrosine kinases, including EGFR and VEGFR, which are implicated in tumor growth and angiogenesis.

In addition to its applications in oncology, Methyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-acetate has also been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its role in the synthesis of novel antibacterial agents. The difluoromethyl group, in particular, was found to enhance the metabolic stability of the resulting compounds, making them more resistant to degradation by bacterial enzymes. This property is especially valuable in the development of new antibiotics to combat drug-resistant pathogens.

The synthetic pathways for Methyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-acetate have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, which involves a series of regioselective reactions and purification steps. This advancement is expected to facilitate the large-scale production of the compound, thereby supporting further preclinical and clinical studies.

Despite these promising developments, challenges remain in the application of Methyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-acetate. For instance, its pharmacokinetic properties, such as bioavailability and tissue distribution, require further investigation to ensure its suitability as a drug candidate. Additionally, the potential toxicity of its derivatives must be thoroughly evaluated in animal models before progressing to human trials.

In conclusion, Methyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-acetate represents a versatile and valuable building block in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research efforts are expected to further elucidate its potential and address current limitations, paving the way for its eventual translation into clinical applications.